Cas no 1158208-59-3 (2,7-dibromo-6-methoxy-benzothiophene)

• Product Name: 2,7-dibromo-6-methoxy-benzothiophene
• CAS No: 1158208-59-3
• MF: C₉H₆Br₂OS
• MW: 322.02
• CID: 6792523
• Update Time: 2026-03-12

2,7-dibromo-6-methoxy-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 2,7-dibromo-6-methoxy-benzothiophene

• Inchi： 1S/C9H6Br2OS/c1-12-6-3-2-5-4-7(10)13-9(5)8(6)11/h2-4H,1H3
• InChI Key： GMLMLMCJSMUTIN-UHFFFAOYSA-N
• SMILES： C12=C(C=CC(OC)=C1Br)C=C(Br)S2

Additional information on 2,7-dibromo-6-methoxy-benzothiophene

Exploring the Properties and Applications of 2,7-Dibromo-6-Methoxy-Benzothiophene (CAS No. 1158208-59-3)

2,7-Dibromo-6-methoxy-benzothiophene (CAS No. 1158208-59-3) is a specialized organic compound that has garnered significant attention in the field of materials science and pharmaceutical research. This heterocyclic aromatic compound, featuring a benzothiophene core substituted with bromine and methoxy groups, exhibits unique electronic and structural properties. Researchers are particularly interested in its potential applications in organic electronics, pharmaceutical intermediates, and advanced material synthesis.

The molecular structure of 2,7-dibromo-6-methoxy-benzothiophene makes it an excellent candidate for OLED materials and organic semiconductors. With the growing demand for flexible electronics and energy-efficient displays, this compound has become a subject of intense study. Its electron-withdrawing bromine substituents and electron-donating methoxy group create an interesting electronic profile that can be fine-tuned for specific applications in optoelectronic devices.

In pharmaceutical research, 2,7-dibromo-6-methoxy-benzothiophene serves as a valuable building block for more complex molecules. The benzothiophene scaffold is known to exhibit various biological activities, and the introduction of bromine atoms at specific positions can significantly alter the compound's bioavailability and target selectivity. Recent studies have explored its potential in developing kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine and targeted drug delivery.

The synthesis of 2,7-dibromo-6-methoxy-benzothiophene typically involves electrophilic aromatic substitution reactions on the benzothiophene core. Researchers have developed various optimized synthetic routes to improve yield and purity, addressing common questions about scalability and cost-effectiveness in industrial applications. The compound's crystalline properties and solubility characteristics make it particularly interesting for X-ray crystallography studies and structure-activity relationship analyses.

From an environmental perspective, the development of greener synthesis methods for 2,7-dibromo-6-methoxy-benzothiophene has become a hot topic, reflecting the chemical industry's shift toward sustainable practices. Recent publications have explored catalyst-free reactions and microwave-assisted synthesis techniques that reduce energy consumption and waste generation. These advancements respond to growing concerns about green chemistry and environmental impact in specialty chemical production.

The market for benzothiophene derivatives like 2,7-dibromo-6-methoxy-benzothiophene has shown steady growth, driven by increasing demand from the pharmaceutical and electronics sectors. Industry reports highlight its importance in the development of next-generation materials, particularly for applications requiring high charge mobility and thermal stability. As research continues to uncover new applications, the compound's commercial significance is expected to rise, making it a valuable subject for market analysis and investment consideration.

Quality control and analytical characterization of 2,7-dibromo-6-methoxy-benzothiophene remain crucial aspects for researchers and manufacturers. Advanced techniques such as HPLC analysis, mass spectrometry, and NMR spectroscopy are routinely employed to ensure product purity and consistency. These analytical methods address common questions about compound identification and impurity profiling, which are essential for both research and industrial applications.

Looking forward, the scientific community anticipates expanding applications for 2,7-dibromo-6-methoxy-benzothiophene in emerging fields like organic photovoltaics and bioimaging probes. Its unique combination of optical properties and chemical stability positions it as a promising candidate for cutting-edge technologies. Ongoing research continues to explore its potential in molecular electronics and therapeutic agent development, making it a compound worth watching in the coming years.